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Compound of Interest

Compound Name: 1-Undecanol-d23

Cat. No.: B1474434

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of 1-Undecanol-d23, a deuterated form of 1-Undecanol.
Adherence to these protocols is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Protocols

Before proceeding with disposal, it is crucial to handle 1-Undecanol-d23 with care. Always
consult the Safety Data Sheet (SDS) for complete safety information.

Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Use safety glasses or goggles.

e Alab coat is mandatory.

In Case of a Spill:

» Absorb the spill with an inert material such as sand or vermiculite.[1]

o Collect the absorbed material into a suitable, labeled container for disposal.[1]

e Ensure the area is well-ventilated during cleanup.[1]
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First Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water.[1]

o Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, making
sure to lift the eyelids. Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Undecanol, which is chemically
similar to its deuterated counterpart, 1-Undecanol-d23.

Property Value

Molecular Weight 172.31 g/mol

Flash Point 110°C

Auto-ignition Temperature 253 °C

Solubility in Water Not miscible or difficult to mix

Step-by-Step Disposal Procedure

The primary guideline for the disposal of 1-Undecanol-d23 is to treat it as hazardous waste.[2]
Never dispose of this chemical down the drain or into the environment.[2]

» Waste Identification and Segregation:

o All unused or unwanted 1-Undecanol-d23, including any material contaminated from
spills or experimental procedures, must be classified as hazardous waste.[2]
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o Do not mix 1-Undecanol-d23 waste with other chemical waste unless specifically
permitted by your institution's hazardous waste management plan.[2]

o Containerization:

o Use a dedicated, leak-proof, and chemically compatible container for collecting 1-
Undecanol-d23 waste.[2]

o The container must be kept tightly closed except when waste is being added.[2]
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the specific chemical name,
"1-Undecanol-d23".[2]

e Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

o The SAA should be a secure, well-ventilated location, away from sources of ignition and
incompatible chemicals.[2]

e Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a certified hazardous waste disposal company.[2]

o Always adhere to all federal, state, and local regulations for the disposal of this substance.

[2]

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of 1-Undecanol-d23.
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Caption: Disposal workflow for 1-Undecanol-d23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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